Cas no 1179776-46-5 (methyl 2-amino-2-(2,5-difluorophenyl)propanoate)

• Product Name: methyl 2-amino-2-(2,5-difluorophenyl)propanoate
• CAS No: 1179776-46-5
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• MDL: MFCD12151653
• CID: 5230966
• PubChem ID: 47003384
• Update Time: 2025-05-19

methyl 2-amino-2-(2,5-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2,5-difluorophenyl)propanoate
• methyl 2-(2,5-difluorophenyl)alaninate
• methyl2-amino-2-(2,5-difluorophenyl)propanoate
• Methyl 2-(2,5-difluorophenyl)alaninate (H-DL-aMePhg(2,5-diF)-OMe)
• 2-Amino-2-(2,5-difluoro-phenyl)-propionic acid methyl ester

• MDL： MFCD12151653
• Inchi： 1S/C10H11F2NO2/c1-10(13,9(14)15-2)7-5-6(11)3-4-8(7)12/h3-5H,13H2,1-2H3
• InChI Key： KTDPBOVEGJOMHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C(=O)OC)(C)N)F

Computed Properties

• Exact Mass: 215.076
• Monoisotopic Mass: 215.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3

Additional information on methyl 2-amino-2-(2,5-difluorophenyl)propanoate

Methyl 2-amino-2-(2,5-difluorophenyl)propanoate (CAS No. 1179776-46-5): A Comprehensive Overview

Methyl 2-amino-2-(2,5-difluorophenyl)propanoate, identified by its CAS number 1179776-46-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with an amino group and a difluorophenyl moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both fluorine atoms in the aromatic ring introduces specific electronic and steric properties that make this molecule a valuable scaffold for developing novel therapeutic agents.

The chemical structure of methyl 2-amino-2-(2,5-difluorophenyl)propanoate consists of a propanoate ester linked to an amino group, which is further substituted with a 2,5-difluorophenyl ring. This arrangement imparts distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in pharmaceutical design. The difluorophenyl group, in particular, is known for its ability to enhance binding affinity and selectivity in biological targets, making it a popular choice in the development of small-molecule drugs.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic profiles and improve drug efficacy. Research has demonstrated that the introduction of fluorine atoms can lead to increased metabolic stability, reduced susceptibility to degradation by enzymes, and enhanced binding to biological receptors. Methyl 2-amino-2-(2,5-difluorophenyl)propanoate exemplifies these advantages, offering a versatile building block for the synthesis of more complex molecules.

One of the most compelling aspects of methyl 2-amino-2-(2,5-difluorophenyl)propanoate is its potential as a precursor in the synthesis of biologically active compounds. The compound's structural features allow for facile functionalization at multiple sites, enabling chemists to explore a wide range of derivatives with tailored properties. For instance, the amino group can be further modified through acylation, alkylation, or coupling reactions to introduce additional pharmacophores or tags for diagnostic purposes.

The difluorophenyl ring itself has been extensively studied for its role in enhancing drug-like properties. Studies have shown that this moiety can improve oral bioavailability by reducing passive metabolism and increasing lipophilicity. Furthermore, the electronic effects of the fluorine atoms can fine-tune the binding interactions between a drug molecule and its target protein or enzyme. This level of control is crucial for developing drugs with high specificity and low toxicity.

In the context of current research trends, methyl 2-amino-2-(2,5-difluorophenyl)propanoate aligns well with the growing emphasis on structure-based drug design and rational molecular optimization. Computational methods such as molecular docking and quantum mechanical calculations are increasingly being employed to predict how modifications to a molecule will affect its biological activity. The unique features of this compound make it an attractive candidate for such studies, providing insights into how structural changes can be leveraged to improve therapeutic outcomes.

The synthesis of methyl 2-amino-2-(2,5-difluorophenyl)propanoate involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include the preparation of the 2-amino-2-propanoate backbone followed by functionalization with the 2,5-difluorophenyl group via cross-coupling reactions or other palladium-catalyzed processes. These synthetic strategies not only showcase the versatility of this building block but also demonstrate how modern catalytic methods can streamline complex chemical transformations.

The pharmacological potential of derivatives derived from methyl 2-amino-2-(2,5-difluorophenyl)propanoate has been explored in several preclinical studies. Researchers have investigated analogs of this compound for their activity against various biological targets, including kinases, proteases, and ion channels. The difluorophenyl moiety has been particularly effective in enhancing binding interactions with these targets due to its ability to engage hydrophobic pockets and form strong hydrogen bonds. Such findings underscore the importance of fluorinated aromatic compounds in modern drug discovery efforts.

The development of novel synthetic methodologies for fluorinated compounds remains an active area of research. Advances in transition metal catalysis have enabled more efficient and selective introductions of fluorine atoms into organic molecules. Methyl 2-amino-2-(2,5-difluorophenyl)propanoate, with its accessible structure and versatile reactivity, serves as an excellent model system for exploring these new synthetic approaches. By leveraging these innovations, chemists can access new libraries of fluorinated derivatives with improved pharmacological profiles.

The future prospects for methyl 2-amino-2-(2,5-difluorophenyl)propanoate are promising as it continues to be utilized in both academic research and industrial applications. Its role as a key intermediate in drug development underscores its importance in advancing pharmaceutical chemistry. As our understanding of molecular interactions grows more sophisticated, compounds like this will undoubtedly play a pivotal role in shaping the next generation of therapeutics.